Cas no 1617495-03-0 ((3Z,5Z)-1-[(2S)-2-Amino-3-phenylpropanoyl]-3,5-bis[(3,4-dichlorophenyl)methylidene]piperidin-4-one;hydrochloride)

• Product Name: (3Z,5Z)-1-[(2S)-2-Amino-3-phenylpropanoyl]-3,5-bis[(3,4-dichlorophenyl)methylidene]piperidin-4-one;hydrochloride
• CAS No: 1617495-03-0
• MF: C₂₈H₂₃Cl₅N₂O₂
• MW: 596.7594
• CID: 2760060
• PubChem ID: 126843229
• Update Time: 2024-11-04

(3Z,5Z)-1-[(2S)-2-Amino-3-phenylpropanoyl]-3,5-bis[(3,4-dichlorophenyl)methylidene]piperidin-4-one;hydrochloride Chemical and Physical Properties

Names and Identifiers

• RA190
• RA-190
• RA190 hydrochloride
• s6851
• 1-(L-phenylalanyl)-3,5-bis(3,4-dichlorobenzylidene)piperidin-4-one hydrochloride
• (3Z,5Z)-1-[(2S)-2-Amino-3-phenylpropanoyl]-3,5-bis[(3,4-dichlorophenyl)methylidene]piperidin-4-one;h
• 1617495-03-0
• HY-100739
• (3Z,5Z)-1-((S)-2-amino-3-phenylpropanoyl)-3,5-bis(3,4-dichlorobenzylidene)piperidin-4-one hydrochloride
• AS-84222
• (3Z,5Z)-1-[(2S)-2-amino-3-phenylpropanoyl]-3,5-bis[(3,4-dichlorophenyl)methylidene]piperidin-4-one;hydrochloride
• MFCD30738021
• D80687
• CS-6404
• 1-(L-phenylalanyl)-3,5-bis(3,4-dichlorobenzylidene)piperidin-4-onehydrochloride
• EX-A4185
• DA-57327
• (3Z,5Z)-1-[(2S)-2-Amino-3-phenylpropanoyl]-3,5-bis[(3,4-dichlorophenyl)methylidene]piperidin-4-one;hydrochloride

• Inchi： 1S/C28H22Cl4N2O2.ClH/c29-22-8-6-18(12-24(22)31)10-20-15-34(28(36)26(33)14-17-4-2-1-3-5-17)16-21(27(20)35)11-19-7-9-23(30)25(32)13-19;/h1-13,26H,14-16,33H2;1H/b20-10-,21-11-;/t26-;/m0./s1
• InChI Key： UMWXLEVUBFNYIK-VCCJZKHWSA-N
• SMILES： ClC1=C(C([H])=C([H])C(=C1[H])/C(/[H])=C1\C(/C(=C(/[H])\C2C([H])=C([H])C(=C(C=2[H])Cl)Cl)/C([H])([H])N(C([C@]([H])(C([H])([H])C2C([H])=C([H])C([H])=C([H])C=2[H])N([H])[H])=O)C\1([H])[H])=O)Cl.Cl[H]

Computed Properties

• Exact Mass: 596.017266g/mol
• Monoisotopic Mass: 594.020216g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 37
• Rotatable Bond Count: 5
• Complexity: 809
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.4
• Molecular Weight: 596.8g/mol

(3Z,5Z)-1-[(2S)-2-Amino-3-phenylpropanoyl]-3,5-bis[(3,4-dichlorophenyl)methylidene]piperidin-4-one;hydrochloride Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month